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Compound of Interest

Compound Name: Duartin (-)

CAS No.: 17934-04-2

Cat. No.: B091278

Get Quote

A comprehensive review of publicly available scientific literature and databases did not yield

any specific information regarding the use of Duartin (-) in high-throughput screening (HTS)

assays.

While the chemical compound Duartin (-) is documented as a naturally occurring isoflavonoid,

its biological activity, mechanism of action, and potential applications in drug discovery and

screening remain uncharacterized in the provided search results.[1][2]

Duartin (-), with the chemical formula C18H20O6, has been identified in plant species such as

Dalbergia parviflora, Dalbergia odorifera, and Machaerium opacum.[1][2] However, there is no

available data to suggest its use as a tool compound or a substance of interest in high-

throughput screening campaigns for identifying new therapeutic agents.

High-throughput screening is a critical process in drug discovery that involves the automated

testing of large numbers of compounds to identify those that modulate a specific biological

target or pathway.[3][4][5] The development of robust HTS assays requires a thorough

understanding of the compound's properties, its mechanism of action, and its effects on cellular

or biochemical systems.[4][6]
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Without any information on the biological targets or signaling pathways affected by Duartin (-),
it is not possible to provide the following as requested:

Detailed Application Notes: These would typically describe the compound's utility in specific

assays, its known biological effects, and guidance on its use for screening.

Quantitative Data Presentation: Summarized data from HTS experiments, such as IC50 or

EC50 values, are not available.

Experimental Protocols: Step-by-step instructions for performing HTS assays with Duartin (-)
cannot be formulated without knowledge of a relevant biological assay.

Signaling Pathway and Workflow Diagrams: Visual representations of the compound's

mechanism of action or its use in an experimental workflow cannot be created due to the

lack of underlying data.

Researchers interested in exploring the potential of Duartin (-) for high-throughput screening

would first need to conduct foundational research to identify its biological activity. This would

involve initial screening against a panel of common drug targets or in phenotypic assays to

uncover any potential therapeutic applications. Following the identification of a biological effect,

further studies would be required to elucidate its mechanism of action and to develop and

validate a robust high-throughput screening assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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